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Compound of Interest

Compound Name: Boc-Ala(Me)-H117

Cat. No.: B15620762

Disclaimer: A specific Safety Data Sheet (SDS) for Boc-Ala(Me)-H117 was not available at the
time of this writing. The following information is based on data for structurally similar
compounds and general laboratory safety principles. Researchers, scientists, and drug
development professionals should always consult with their institution's Environmental Health
and Safety (EHS) department for specific disposal guidance and adhere to all local, state, and
federal regulations.

Boc-Ala(Me)-H117 is utilized as an active control for the target protein ligand H117 of
PROTAC HP211206[1][2]. Due to the absence of a dedicated safety data sheet, a conservative
approach to handling and disposal is imperative. This guide provides essential safety
information and a procedural framework for the proper disposal of Boc-Ala(Me)-H117,
intended for an audience of laboratory professionals.

Chemical and Physical Properties

A summary of the known quantitative data for Boc-Ala(Me)-H117 is presented below. For
context, properties of a related compound, N-Boc-L-alanine methyl ester, are included for
comparison.
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N-Boc-L-alanine methyl

Property Boc-Ala(Me)-H117 -
Molecular Formula C28H44F2N607[1] CO9H17NO4[3]
Molecular Weight 614.68 g/mol [1] 203.24 g/mol [3]
Appearance Powder[1] Solid[3]

2 years at -20°C (Powder)2
Storage Conditions weeks at 4°C (in DMSO)6
months at -80°C (in DMSO)[1]

Store under an inert

atmosphere[4]

Hazard Identification and Personal Protective
Equipment (PPE)

While specific hazards for Boc-Ala(Me)-H117 are not formally documented, related Boc-

protected amino acids are classified as causing skin and serious eye irritation[4]. Therefore, it
is prudent to handle this compound with appropriate caution.

Recommended Personal Protective Equipment (PPE):

Eye Protection: Wear appropriate protective eyeglasses or chemical safety goggles.

Hand Protection: Wear protective gloves.

Skin and Body Protection: Wear appropriate protective clothing to prevent skin exposure[4].

Respiratory Protection: Use in a well-ventilated area. A respirator may be required if dust is

generated[4].

Proper Disposal Procedures

The following step-by-step guide outlines the recommended disposal procedure for Boc-
Ala(Me)-H117, based on guidelines for similar chemical compounds.

Experimental Protocol: Disposal of Boc-Ala(Me)-H117
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Waste ldentification and Segregation:

o ldentify all waste streams containing Boc-Ala(Me)-H117, including pure compound,
contaminated labware (e.g., pipette tips, vials), and solutions.

o Segregate chemical waste from regular trash.
Waste Containment:

o Solid Waste: Collect un-used solid Boc-Ala(Me)-H117 and contaminated disposable
labware in a designated, properly labeled, and sealed hazardous waste container.

o Liquid Waste: Collect solutions containing Boc-Ala(Me)-H117 in a designated, properly
labeled, and sealed hazardous waste container. Avoid mixing with incompatible waste
streams.

Labeling:

o Clearly label the hazardous waste container with "Hazardous Waste" and the full chemical
name: "Boc-Ala(Me)-H117".

o Include the approximate concentration and quantity of the waste.
Storage:

o Store the sealed hazardous waste container in a designated and secure waste
accumulation area.

o Ensure the storage area is well-ventilated and away from incompatible materials.
Disposal Request:

o Contact your institution's Environmental Health and Safety (EHS) department to arrange
for the pickup and disposal of the hazardous waste.

o Provide the EHS department with all necessary information about the waste stream.

Decontamination:
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o Decontaminate all non-disposable labware that has come into contact with Boc-Ala(Me)-
H117 using an appropriate solvent and cleaning procedure.

o Dispose of the cleaning materials (e.g., wipes) as hazardous waste.

Disposal Workflow Diagram

The following diagram illustrates the logical flow of the disposal process for Boc-Ala(Me)-H117.
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Waste Preparation
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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